Cas no 2171739-26-5 (4-(3-bromo-5-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3-bromo-5-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171739-26-5
• MF: C₂₆H₂₂BrClN₂O₅
• MW: 557.820285320282
• CID: 6323766
• PubChem ID: 165816080
• Update Time: 2025-10-30

4-(3-bromo-5-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171739-26-5
• EN300-1486566
• 4-[(3-bromo-5-chlorophenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C26H22BrClN2O5/c27-15-11-16(28)13-17(12-15)29-25(33)23(9-10-24(31)32)30-26(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,11-13,22-23H,9-10,14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： XRYJVMBFFWTCGF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 556.04006g/mol
• Monoisotopic Mass: 556.04006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3-bromo-5-chlorophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(3-Bromo-5-Chlorophenyl)Carbamoyl-4-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

The compound 4-(3-bromo-5-chlorophenyl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by the CAS number 2171739-26-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a bromo and chloro substituted phenyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a butanoic acid backbone. The presence of these functional groups makes it a valuable substrate for research in medicinal chemistry, peptide synthesis, and material science.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and protecting group strategies. The use of the Fmoc group is particularly notable, as it is widely employed in peptide synthesis to protect amino groups during solid-phase synthesis. The Fmoc group's stability under basic conditions and its ease of removal under acidic conditions make it an ideal choice for this application. Recent advancements in protecting group chemistry have further enhanced the efficiency and scalability of such syntheses, making compounds like 4-(3-bromo-5-chlorophenyl)carbamoyl derivatives more accessible for large-scale production.

In terms of biological activity, this compound has shown promise in preliminary studies as a potential lead molecule for drug discovery. The bromo and chloro substituents on the phenyl ring contribute to its unique electronic properties, which may enhance its binding affinity to specific protein targets. Additionally, the butanoic acid moiety provides flexibility and hydrogen bonding capabilities, further augmenting its bioactivity. Recent research has focused on optimizing the pharmacokinetic properties of such molecules through structural modifications, with encouraging results reported in preclinical models.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with key therapeutic targets, such as kinases and proteases. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution and reactivity of the molecule, aiding in the design of more potent analogs. These computational approaches are increasingly being integrated with experimental techniques to accelerate drug discovery efforts involving compounds like 4-(3-bromo-5-chlorophenyl)carbamoyl.

In the field of materials science, this compound has been explored as a precursor for the synthesis of advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions makes it a candidate for developing high-performance materials with tailored mechanical and thermal properties. Recent breakthroughs in polymer chemistry have enabled the scalable production of such materials, opening new avenues for industrial applications.

From an environmental perspective, the ecological impact of this compound has been a subject of recent concern. Studies have indicated that its degradation pathways under various environmental conditions are influenced by its functional groups' stability and reactivity. Efforts are underway to develop eco-friendly synthesis routes and recycling strategies to minimize its environmental footprint while maintaining its utility in industrial processes.

In conclusion, 4-(3-bromo-5-chlorophenyl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid stands at the intersection of cutting-edge chemical synthesis, biological research, and materials innovation. Its versatile structure and functional groups make it a valuable asset across multiple disciplines. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial capabilities.